Cas no 82202-95-7 (20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol)
82202-95-7 structure
Product Name:20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol
CAS No:82202-95-7
MF:C23H37NO6
MW:423.542987585068
CID:1806565
PubChem ID:158048
Update Time:2024-03-02
20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol Chemical and Physical Properties
Names and Identifiers
-
- 20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol
- 82202-95-7
- DTXSID301002545
- Aconitane-1,6,8,14-tetrol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, (1alpha,6alpha,14alpha,16beta)-
- Senbusine A
- (1alpha,6alpha,14alpha,16beta)-20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol
-
- Inchi： 1S/C23H37NO6/c1-4-24-9-21(10-29-2)6-5-14(25)23-12-7-11-13(30-3)8-22(28,15(12)17(11)26)16(20(23)24)18(27)19(21)23/h11-20,25-28H,4-10H2,1-3H3
- InChI Key： FNRMXORIKJLSGX-UHFFFAOYSA-N
- SMILES： OC12CC(C3C(C1C(C3)C13C(CCC4(COC)CN(CC)C1C2C(C34)O)O)O)OC
Computed Properties
- Exact Mass: 423.26208790g/mol
- Monoisotopic Mass: 423.26208790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 103Ų
20-ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,6,8,14-tetrol Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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